Cas no 20025-91-6 ((4-dodecylphenyl)methanethiol)

• Product Name: (4-dodecylphenyl)methanethiol
• CAS No: 20025-91-6
• MF: C₁₉H₃₂S
• MW: 292.522384643555
• CID: 908875
• PubChem ID: 296297
• Update Time: 2025-04-19

(4-dodecylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-dodecylphenyl)methanethiol
• AC1L6PX5
• NSC166309
• NSC-166309
• DTXSID80304573
• 20025-91-6
• SCHEMBL9642346

• Inchi： 1S/C19H32S/c1-2-3-4-5-6-7-8-9-10-11-12-18-13-15-19(17-20)16-14-18/h13-16,20H,2-12,17H2,1H3
• InChI Key： MGHOMBZRLVDFEY-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 292.22266
• Monoisotopic Mass: 292.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 397.9°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.509
• PSA: 0
• LogP: 6.57980